Cas no 94341-56-7 (4-(benzenesulfonyl)phenylmethanamine)

• Product Name: 4-(benzenesulfonyl)phenylmethanamine
• CAS No: 94341-56-7
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD22392055
• CID: 752327
• PubChem ID: 58775895
• Update Time: 2025-04-19

4-(benzenesulfonyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (4-(Phenylsulfonyl)phenyl)methanamine
• [4-(benzenesulfonyl)phenyl]methanamine
• 4-Benzenesulfonyl-benzylamine
• Benzenemethanamine, 4-(phenylsulfonyl)-
• 4-(benzenesulfonyl)phenylmethanamine
• DTXSID10729977
• AKOS016003305
• 94341-56-7
• MFCD22392055
• AS-64230
• CS-0060565
• EN300-109673
• W17002
• 4-(Phenylsulfonyl)benzylamine
• (4-[phenylsulfonyl]phenyl)methanamine
• SCHEMBL158288
• 1-[4-(Benzenesulfonyl)phenyl]methanamine
• MTVXOTIZNSJKIY-UHFFFAOYSA-N
• DB-362093

• MDL： MFCD22392055
• Inchi： 1S/C13H13NO2S/c14-10-11-6-8-13(9-7-11)17(15,16)12-4-2-1-3-5-12/h1-9H,10,14H2
• InChI Key： MTVXOTIZNSJKIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(CN)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Boiling Point: 437℃ at 760 mmHg